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Introduction

DL-Asparagine is the racemic mixture of asparagine, a non-essential amino acid that plays a

crucial role in the biosynthesis of proteins and the metabolic control of cell functions,

particularly in nerve and brain tissue. As a readily available and versatile building block, DL-
Asparagine and its derivatives are of significant interest in various research and development

applications, including peptide synthesis, cell culture media formulation, and as a precursor for

pharmaceutical intermediates. This technical guide provides an in-depth overview of the core

physicochemical properties, relevant biological pathways, and experimental applications of DL-
Asparagine.

Physicochemical Properties of Asparagine
The following table summarizes the key quantitative data for DL-Asparagine and its related

forms. It is important to note the distinction between the anhydrous and monohydrate forms, as

their molecular weights and CAS numbers differ. While some of the listed properties are for the

L-enantiomer, they provide a close approximation for the DL-racemic mixture.
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Property Value Form Reference

CAS Number 3130-87-8
DL-Asparagine

Monohydrate
[1]

69833-18-7
DL-Asparagine

Monohydrate
[2]

Molecular Weight 132.12 g/mol
DL-Asparagine

(Anhydrous)
[3][4]

150.13 g/mol
DL-Asparagine

Monohydrate
[1]

Molecular Formula C₄H₈N₂O₃
DL-Asparagine

(Anhydrous)
[3]

C₄H₁₀N₂O₄
DL-Asparagine

Monohydrate

Melting Point
~220 °C

(decomposes)

DL-Asparagine

Monohydrate
[1]

Solubility in Water 2.94 g/100 mL L-Asparagine [5]

Soluble
DL-Asparagine

Monohydrate
[4]

pKa (α-carboxyl

group)
2.02 - 2.14 L-Asparagine [6][7]

pKa (α-amino group) 8.72 - 8.80 L-Asparagine [5][6][7]

Isoelectric Point (pI) 5.43 L-Asparagine [6]

Experimental Protocols
DL-Asparagine serves as a valuable starting material in various synthetic procedures. The

following section details a representative experimental protocol for the preparation of an

asparagine derivative.

Synthesis of DL-Asparaginium Nitrate
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This protocol describes the synthesis of DL-asparaginium nitrate from DL-Asparagine
monohydrate, a process relevant to the production of pharmaceutical intermediates.[8]

Materials:

DL-Asparagine monohydrate (98% purity)

1 M Nitric Acid

Deionized Water

Procedure:

Dissolve 0.75 g of DL-Asparagine monohydrate in 15 ml of deionized water at 25°C.

Stir the mixture for 20 minutes to ensure complete dissolution.

To the DL-Asparagine solution, add 15 ml of 1 M nitric acid.

Allow the resulting solution to evaporate at room temperature over the course of several

weeks.

Collect the colorless, needle-like crystals of DL-asparaginium nitrate that form.

Biological Signaling Pathways
Asparagine is not merely a structural component of proteins; it also plays a role in cellular

signaling. The following diagrams illustrate key pathways involving asparagine.

Asparagine Biosynthesis and Catabolism
The biosynthesis of asparagine begins with oxaloacetate, a central intermediate in metabolism.

The pathway involves the conversion of oxaloacetate to aspartate, which is then amidated to

form asparagine. Conversely, the catabolism of asparagine involves its hydrolysis back to

aspartate.
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Caption: Metabolic pathways of asparagine biosynthesis and catabolism.

L-Asparagine and mTORC1 Signaling
Recent research has highlighted the role of L-asparagine in stimulating the mTORC1 signaling

pathway, which is a central regulator of cell growth, proliferation, and metabolism. This has

significant implications for drug development, particularly in the context of cancer therapeutics

and metabolic disorders.
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Caption: L-Asparagine stimulates the mTORC1 signaling pathway.

Conclusion
DL-Asparagine is a fundamental amino acid with diverse applications for researchers and

professionals in drug development. Its well-defined physicochemical properties make it a

reliable component in chemical synthesis and a key ingredient in cell culture media.

Furthermore, the emerging understanding of asparagine's role in critical signaling pathways,

such as mTORC1, opens new avenues for therapeutic intervention and drug design. This guide

provides a foundational understanding of DL-Asparagine, intended to support and facilitate its

application in scientific research and pharmaceutical innovation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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